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Compound of Interest

Compound Name: Ecpla

Cat. No.: B15617891 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the responsible management and disposal of chemical compounds are critical for ensuring

personnel safety, environmental protection, and regulatory compliance. This document

provides a comprehensive guide to the proper disposal procedures for ECPLA, treating it as a

hazardous chemical waste in the absence of a specific Safety Data Sheet (SDS). The following

procedures are based on general best practices for the disposal of laboratory chemicals with

similar characteristics.[1]

Chemical and Physical Properties of ECPLA
A thorough understanding of a compound's properties is fundamental to its safe handling and

disposal. The table below summarizes the available data for ECPLA.
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Property Value

Chemical Name

N-[5-Bromo-1-[(4- fluorophenyl)methyl]-1,2-

dihydro-4-methyl-2-oxo-3-

pyridinyl]cycloheptanecarb oxamide

Molecular Formula C21H24BrFN2O2

Molecular Weight 435.33

Purity ≥98%

Storage Temperature -20°C

Solubility Soluble in DMSO

(Source: R&D Systems, Tocris Bioscience)[1]

Step-by-Step Disposal Protocol for ECPLA Waste
The following protocol outlines the recommended steps for the safe disposal of ECPLA waste,

encompassing the pure compound and any contaminated materials.

Waste Identification and Segregation
Characterize the Waste: Determine if the waste consists of pure ECPLA, a dilute solution, or

contaminated labware such as pipette tips, gloves, and vials.[1]

Segregate Waste Streams: It is crucial to not mix ECPLA waste with other chemical waste

streams unless their compatibility has been confirmed to avoid dangerous reactions.[1][2]

For instance, acidic and basic waste streams should never be mixed.[1][2]

Personal Protective Equipment (PPE)
Before handling ECPLA waste, it is imperative to wear appropriate Personal Protective

Equipment (PPE) to minimize exposure to hazards.[3] This includes, but is not limited to:

Safety glasses[4]

Protective gloves (e.g., butyl-rubber, Neoprene)[4]
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Suitable protective clothing[4]

Waste Collection and Containment
Solid Waste: Collect pure ECPLA powder and any contaminated solids (e.g., absorbent

pads, weigh boats) in a designated, leak-proof, and clearly labeled hazardous waste

container. The container material should be compatible with organic compounds.[1]

Liquid Waste: Solutions containing ECPLA should be collected in a separate, sealed, and

shatter-resistant container, such as a coated glass or polyethylene bottle.[1] If a volatile

solvent like DMSO is used, ensure the container is properly vented or stored in a well-

ventilated area, such as a fume hood.[1]

Empty Containers: Containers that once held ECPLA should be treated as hazardous waste

unless they have been triple-rinsed. The rinsate from this cleaning process must be collected

and managed as hazardous liquid waste.[1][2]

Sharps Waste: Any sharps, such as needles or broken glass contaminated with ECPLA,

must be disposed of in a puncture-resistant sharps container.[2][5]

Labeling
Properly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name (ECPLA) and its components

The specific hazards associated with the waste (e.g., toxic, flammable)

The date when waste was first added to the container

Clear and accurate labeling is essential for safe transport and treatment.[2]

Storage
Store sealed and labeled hazardous waste containers in a designated satellite accumulation

area (SAA) within the laboratory.[1]
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The SAA should feature secondary containment, such as a chemical-resistant tray, to

prevent the spread of potential spills.[1][2]

Ensure the storage area is secure and located away from general laboratory traffic.[1] In

academic laboratories, the maximum storage time is often six months.[6]

Disposal Request and Pickup
Once the waste container is full or has reached the maximum allowable storage time as per

your institution's policy (frequently 90 days), a hazardous waste pickup request should be

submitted to your institution's Environmental Health and Safety (EHS) office.[1] ECPLA waste

must not be poured down the drain or disposed of in regular trash.[1][2] Laboratories typically

utilize a hazardous waste collection program managed by trained professionals for the

transport and disposal of chemical waste in accordance with local, state, and federal

regulations.[2]

Experimental Workflow for ECPLA Disposal
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Caption: This diagram illustrates the sequential workflow for the proper and safe disposal of

ECPLA waste in a laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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